4-tert-butoxy-N-butyl-6-chloropyrimidin-5-amine

• Molecular Formula: C12H20ClN3O
• Molecular Weight: 257.76 g/mol
• IUPAC Name: N-butyl-4-chloro-6-[(2-methylpropan-2-yl)oxy]pyrimidin-5-amine
• InChI: InChI=1S/C12H20ClN3O/c1-5-6-7-14-9-10(13)15-8-16-11(9)17-12(2,3)4/h8,14H,5-7H2,1-4H3
• InChI Key: JQSLXJYONGOENX-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C(N=CN=C1Cl)OC(C)(C)C

Description

4-tert-butoxy-N-butyl-6-chloropyrimidin-5-amine is a useful research compound. Its molecular formula is C12H20ClN3O and its molecular weight is 257.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4,6-dichloropyrimidin-5-amine (1.64 g, 10 mmol), sodium tert-butoxide (1.92 g, 20 mmol) and 1-iodobutane (2.02 g, 11 mmol) in DMA (30 mL) was heated at 50° C. for 12 hours. The mixture was poured into water, treated with saturated aqueous NaHCO3 and extracted with ethyl acetate. The acetate layer was washed with water, brine, dried with MgSO4, filtered, and concentrated under reduced pressure. The residue was purified by chromatography (hexane-EtOAc 1:1) to afford 200 mg of the title compound. MS (ESI) m/z 258 (M+H)+.